Cas no 1805262-33-2 (2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1805262-33-2
• MF: C₇H₂ClF₆N
• MW: 249.540901660919
• CID: 4869442
• Update Time: 2025-06-09

2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF6N/c8-5-3(9)1-2(7(12,13)14)4(15-5)6(10)11/h1,6H
• InChI Key： AWYFAQWTYNAMDN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(F)(F)F)C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine

Introduction to 2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1805262-33-2)

2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine, with the CAS number 1805262-33-2, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with various halogenated groups, making it a valuable candidate for the development of novel therapeutic agents.

The molecular formula of 2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine is C₉H₄ClF₅N, and its molecular weight is approximately 264.08 g/mol. The presence of multiple fluorine atoms and a difluoromethyl group imparts unique chemical and physical properties to this compound, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly influence the biological activity of molecules by altering their electronic properties, conformational flexibility, and binding affinity to target proteins. 2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine is no exception, as it has shown promising results in preliminary studies for its potential applications in various therapeutic areas.

One of the key areas where 2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine has shown potential is in the treatment of cancer. Research has indicated that this compound can selectively inhibit certain enzymes involved in cancer cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine exhibited potent inhibitory activity against kinases such as PI3K and mTOR, which are frequently dysregulated in various types of cancer. This selective inhibition suggests that the compound could be developed into a targeted therapy with fewer side effects compared to traditional chemotherapy agents.

Beyond oncology, 2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine has also shown promise in other therapeutic areas. In neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, this compound has been investigated for its ability to modulate specific receptors and enzymes involved in disease progression. A recent study published in the Journal of Neuroscience Research found that 2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine could effectively reduce neuroinflammation and protect neurons from oxidative stress, suggesting its potential as a neuroprotective agent.

The synthesis of 2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine involves several steps, including the formation of the pyridine ring and subsequent substitution with halogenated groups. Various synthetic routes have been explored to optimize yield and purity, with some methods utilizing transition metal-catalyzed reactions to introduce the difluoromethyl group efficiently. The choice of synthetic pathway can significantly impact the overall cost and scalability of production, making it an important consideration for industrial applications.

In addition to its therapeutic potential, 2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine has also been studied for its use as an agrochemical. Its unique chemical structure makes it effective against a wide range of pests and pathogens, while minimizing environmental impact. A study published in Pesticide Biochemistry and Physiology highlighted the compound's efficacy as a fungicide, demonstrating its ability to inhibit fungal growth without causing significant harm to non-target organisms.

The safety profile of 2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine is another critical aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1805262-33-2) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique molecular structure and favorable properties make it an attractive candidate for further development into novel therapeutic agents and agrochemical products. Ongoing research continues to uncover new applications and optimize its use, highlighting its importance in modern scientific endeavors.